Cas no 1311929-66-4 (N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1311929-66-4
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 5668138
• PubChem ID: 53566737
• Update Time: 2025-06-27

N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide
• EN300-26686775
• Z979002468
• 1311929-66-4
• AKOS034759012

• Inchi： 1S/C12H9N3O2/c13-6-7-14-12(16)10-8-11(17-15-10)9-4-2-1-3-5-9/h1-5,8H,7H2,(H,14,16)
• InChI Key： IXKHCRQPKKQPCB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NCC#N)=O)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1311929-66-4)

N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1311929-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,2-oxazole core, a phenyl substituent, and a cyanomethyl carboxamide group, making it a versatile intermediate for synthesizing bioactive derivatives. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to known pharmacophores. The compound's CAS number 1311929-66-4 serves as a critical identifier for regulatory and scientific documentation.

In recent years, the demand for heterocyclic compounds like N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide has surged due to their role in developing novel therapeutics. Searches for "oxazole derivatives in medicine" or "CAS 1311929-66-4 applications" reflect growing curiosity about its utility. The compound's cyanomethyl moiety is particularly noteworthy, as it often enhances binding affinity in target proteins, a topic frequently explored in "structure-activity relationship (SAR) studies."

From a synthetic chemistry perspective, N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide exemplifies modern trends in green chemistry. Its efficient synthesis routes align with the industry's shift toward sustainable practices, a hot topic in "eco-friendly organic synthesis" discussions. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a detail often queried in "how to analyze CAS 1311929-66-4" searches.

The compound's stability under various conditions is another area of interest. Questions like "Is N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide light-sensitive?" or "storage recommendations for CAS 1311929-66-4" highlight practical concerns among end-users. Proper handling in inert atmospheres is advised to maintain its integrity, a point emphasized in technical datasheets.

Beyond pharmaceuticals, N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide has potential in material science, particularly in designing organic electronic materials. Its conjugated system could contribute to advancements in "OLED technology," a trending subject in academic and industrial forums. This dual applicability underscores its value across disciplines.

Regulatory compliance for CAS 1311929-66-4 remains straightforward, as it is not classified under restricted categories. However, researchers should consult "REACH guidelines" for updates, a common query in European markets. The compound's safety profile is well-documented, with no significant hazards reported in standard databases.

In summary, N-(cyanomethyl)-5-phenyl-1,2-oxazole-3-carboxamide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to materials engineering—align with global trends toward interdisciplinary solutions. As interest in "tailored heterocycles" grows, this compound will likely remain a focal point in scientific discourse.